N~3~-[2-(3,4-dimethoxyphenyl)ethyl]-N~1~-mesityl-N~3~-methyl-beta-alaninamide

• IUPAC Name: 3-[2-(3,4-dimethoxyphenyl)ethyl-methylamino]-N-(2,4,6-trimethylphenyl)propanamide
• InChI: InChI=1S/C23H32N2O3/c1-16-13-17(2)23(18(3)14-16)24-22(26)10-12-25(4)11-9-19-7-8-20(27-5)21(15-19)28-6/h7-8,13-15H,9-12H2,1-6H3,(H,24,26)
• InChI Key: XRRKZFOXIIRDEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CCN(C)CCC2=CC(=C(C=C2)OC)OC)C
• Molecular Formula: C23H32N2O3
• Molecular Weight: 384.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a beta-alaninamide group, which is a type of amino acid, as well as a mesityl group, which is a type of aromatic hydrocarbon. It also contains a dimethoxyphenyl group, which is a phenyl group with two methoxy groups attached.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of several different functional groups. The beta-alaninamide group would likely form a peptide bond with the mesityl group, while the dimethoxyphenyl group would likely be attached to the nitrogen of the alaninamide.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the amide group could result in hydrogen bonding, which could affect the compound’s solubility and boiling point.

Mechanism of Action

The mechanism of action of this compound is not clear without specific biological or pharmacological data. It’s possible that the compound could interact with biological systems through the amide group, the aromatic rings, or the ether groups.

Future Directions

Future research on this compound could involve studying its synthesis, its reactivity, its physical and chemical properties, and its potential biological or pharmacological activity. This could involve experimental studies as well as computational modeling.